Cas no 1858374-51-2 ([1-(3,3,3-Trifluoropropyl)cyclopentyl]methanamine)

• Product Name: [1-(3,3,3-Trifluoropropyl)cyclopentyl]methanamine
• CAS No: 1858374-51-2
• MF: C₉H₁₆F₃N
• MW: 195.225253105164
• CID: 6333327
• PubChem ID: 165753641
• Update Time: 2025-05-18

[1-(3,3,3-Trifluoropropyl)cyclopentyl]methanamine Chemical and Physical Properties

Names and Identifiers

• 1858374-51-2
• EN300-1930194
• [1-(3,3,3-trifluoropropyl)cyclopentyl]methanamine
• [1-(3,3,3-Trifluoropropyl)cyclopentyl]methanamine

• Inchi： 1S/C9H16F3N/c10-9(11,12)6-5-8(7-13)3-1-2-4-8/h1-7,13H2
• InChI Key： NFEXEVJEPGJKCN-UHFFFAOYSA-N
• SMILES： FC(CCC1(CN)CCCC1)(F)F

Computed Properties

• Exact Mass: 195.12348400g/mol
• Monoisotopic Mass: 195.12348400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on [1-(3,3,3-Trifluoropropyl)cyclopentyl]methanamine

Professional Introduction to [1-(3,3,3-Trifluoropropyl)cyclopentyl]methanamine (CAS No. 1858374-51-2)

[1-(3,3,3-Trifluoropropyl)cyclopentyl]methanamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1858374-51-2, features a unique structural framework that includes a cyclopentyl ring substituted with a 3,3,3-trifluoropropyl group, connected to a methanamine moiety. The presence of fluorine atoms in the trifluoropropyl group introduces distinct electronic and steric properties, making this molecule a promising candidate for various biochemical applications.

The structural design of [1-(3,3,3-Trifluoropropyl)cyclopentyl]methanamine is particularly intriguing due to its potential in modulating biological pathways. The cyclopentyl ring provides a rigid scaffold that can influence the conformation and reactivity of the molecule, while the trifluoropropyl group enhances lipophilicity and metabolic stability. These characteristics are crucial in the development of drug candidates that require optimal bioavailability and resistance to enzymatic degradation.

In recent years, there has been growing interest in the use of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures often leads to improved pharmacokinetic properties, such as increased binding affinity and reduced metabolic clearance. This trend has been observed in various therapeutic areas, including oncology, immunology, and central nervous system disorders. [1-(3,3,3-Trifluoropropyl)cyclopentyl]methanamine exemplifies this trend by incorporating fluorine atoms into its core structure.

One of the most compelling aspects of [1-(3,3,3-Trifluoropropyl)cyclopentyl]methanamine is its potential as a building block for more complex pharmacophores. Researchers have utilized similar structural motifs in the design of novel drugs targeting specific receptors or enzymes. For instance, the cyclopentylamine moiety is known to interact with various biological targets due to its ability to mimic natural amino acid residues. The addition of the trifluoropropyl group further refines these interactions by altering electronic distributions and steric hindrance.

Recent studies have explored the pharmacological profile of [1-(3,3,3-Trifluoropropyl)cyclopentyl]methanamine in vitro and in vivo models. Preliminary findings suggest that this compound exhibits moderate affinity for certain neurotransmitter receptors, making it a potential candidate for treating neurological disorders. Additionally, its structural features may contribute to its ability to cross the blood-brain barrier, which is essential for central nervous system medications. These properties have prompted further investigation into its therapeutic potential.

The synthesis of [1-(3,3,3-Trifluoropropyl)cyclopentyl]methanamine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trifluoropropyl group often necessitates specialized reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and fluorination methods, have been employed to construct the desired molecular framework efficiently.

In conclusion, [1-(3,3,3-Trifluoropropyl)cyclopentyl]methanamine (CAS No. 1858374-51-2) represents an innovative compound with significant pharmaceutical promise. Its unique structural features and demonstrated biological activity make it a valuable asset in medicinal chemistry research. As ongoing studies continue to uncover new applications for fluorinated compounds like this one, their role in developing next-generation therapeutics is likely to expand further.